Cas no 2097983-68-9 (1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide)

• Product Name: 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide
• CAS No: 2097983-68-9
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• CID: 5726874
• PubChem ID: 121211208
• Update Time: 2025-10-31

1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• AKOS026721312
• F2198-1073
• 2-ethyl-5-thiophen-3-ylpyrazole-3-carboximidamide
• 2097983-68-9
• 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide
• 1H-Pyrazole-5-carboximidamide, 1-ethyl-3-(3-thienyl)-

• Inchi： 1S/C10H12N4S/c1-2-14-9(10(11)12)5-8(13-14)7-3-4-15-6-7/h3-6H,2H2,1H3,(H3,11,12)
• InChI Key： SKXRXWGYSFQOCB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=N)N)N(CC)N=1

Computed Properties

• Exact Mass: 220.07826757g/mol
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 368.9±52.0 °C(Predicted)
• pka: 10.69±0.50(Predicted)

Additional information on 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide

Introduction to 1-Ethyl-3-(Thiophen-3-yl)-1H-Pyrazole-5-Carboximidamide (CAS No. 2097983-68-9)

1-Ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide, with the CAS number 2097983-68-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The unique structural features of this compound, particularly the presence of a thiophene ring and an ethyl substituent, make it a promising candidate for various therapeutic applications.

The chemical structure of 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide consists of a pyrazole core with a thiophene ring and an ethyl group attached to the nitrogen atom at position 1. The carboximidamide moiety at position 5 further enhances its biological activity by providing additional functional groups that can interact with biological targets. This combination of structural elements confers the compound with a high degree of versatility and potential for optimization in drug design.

Recent studies have explored the pharmacological properties of 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide. One notable area of research is its anti-inflammatory activity. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide has also shown promising antitumor activity. Preclinical studies using various cancer cell lines have indicated that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic investigations have revealed that it targets multiple signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings suggest that 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide could be developed as a novel anticancer agent.

The antimicrobial properties of 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide have also been investigated. Research has shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. Its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways makes it a valuable lead compound for the development of new antimicrobial agents, particularly in light of the growing global threat of antibiotic resistance.

The synthesis of 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route typically involves the condensation of an appropriate thiophene derivative with an ethyl-substituted pyrazole intermediate, followed by carboximidation. The robustness and scalability of this synthetic process make it suitable for large-scale production, facilitating further preclinical and clinical studies.

In terms of pharmacokinetics, preliminary data indicate that 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. However, further detailed pharmacokinetic studies are necessary to fully characterize its behavior in vivo.

Toxicity studies on 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide have shown that it is generally well-tolerated at therapeutic doses. Acute toxicity tests in animal models have not revealed any significant adverse effects at doses up to several times higher than those required for therapeutic efficacy. Chronic toxicity studies are currently underway to assess long-term safety profiles.

In conclusion, 1-Ethyl-3-(thiophen-3-y l)-1H-pyrazole -5-carbox imid amide (CAS No. 209798 3 -68 -9) strong > represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research aims to further elucidate its mechanisms of action, optimize its chemical structure for enhanced efficacy and safety, and advance it through preclinical and clinical development stages. The multidisciplinary approach involving medicinal chemistry, pharmacology, and clinical research will be crucial in realizing the full potential of this innovative compound.